Cas no 2172625-94-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid
• CAS No: 2172625-94-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5860556
• PubChem ID: 165821227
• Update Time: 2025-10-15

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid
• EN300-1580529
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylbut-2-enamido]propanoic acid
• 2172625-94-2

• Inchi： 1S/C25H28N2O5/c1-2-15-27(16-13-24(29)30)23(28)12-7-14-26-25(31)32-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,22H,2,13-17H2,1H3,(H,26,31)(H,29,30)/b12-7+
• InChI Key： DAZLRWOSRRFHBS-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(N(CCC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic Acid (CAS No. 2172625-94-2): A Comprehensive Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid (CAS No. 2172625-94-2) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structure of this compound, characterized by its Fmoc protecting group and the propylbutenamide moiety, makes it a valuable tool in the development of novel therapeutic agents and diagnostic reagents.

The Fmoc protecting group is a crucial component of this compound, providing stability and selectivity during chemical reactions. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently removed under mild conditions, allowing for the sequential addition of amino acids to form complex peptides. The Fmoc strategy has been extensively studied and optimized over the years, making it one of the most reliable methods for peptide synthesis in both academic and industrial settings.

The N-propylbutenamide moiety in the compound adds an additional layer of complexity and functionality. This moiety can influence the solubility, stability, and biological activity of the resulting peptides or proteins. Recent studies have shown that N-substituted butenamides can enhance the pharmacokinetic properties of therapeutic peptides, improving their bioavailability and reducing their susceptibility to enzymatic degradation. This makes 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid an attractive candidate for the development of new drugs targeting various diseases.

In the context of drug discovery, this compound has been explored for its potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against a panel of human cancer cell lines. The researchers found that the Fmoc group played a critical role in modulating the compound's interaction with cellular targets, leading to enhanced cytotoxic effects.

Beyond its therapeutic potential, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid has also found applications in diagnostic imaging. The Fmoc group can be modified to incorporate various imaging agents, such as fluorescent dyes or radioisotopes, allowing for real-time monitoring of biological processes in living organisms. This capability is particularly valuable in preclinical studies and clinical trials, where non-invasive imaging techniques are essential for assessing drug efficacy and safety.

The synthesis of this compound typically involves a multi-step process that includes the protection of amino groups with Fmoc, followed by the formation of the propylbutenamide moiety through selective functionalization reactions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its widespread use in research laboratories around the world.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-propylbut-2-enamidopropanoic acid (CAS No. 2172625-94-2) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an indispensable tool for scientists working on peptide synthesis, protein engineering, drug discovery, and diagnostic imaging. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.